N-Desmethyl Diltiazem Hydrochloride

• Molecular Formula: C21H25ClN2O4S
• Molecular Weight: 437.0 g/mol
• InChI: InChI=1S/C21H24N2O4S.ClH/c1-14(24)27-19-20(15-8-10-16(26-3)11-9-15)28-18-7-5-4-6-17(18)23(21(19)25)13-12-22-2;/h4-11,19-20,22H,12-13H2,1-3H3;1H
• InChIKey: GIYQYIVUHPJUHS-UHFFFAOYSA-N

N-Desmethyl Diltiazem Hydrochloride: Identity and Baseline Characteristics

N-Desmethyl Diltiazem Hydrochloride (CAS 130606-60-9) is the principal active metabolite of the benzothiazepine calcium channel blocker diltiazem . It is formed via N-demethylation of the parent drug, primarily by cytochrome P450 isoforms CYP3A4 and CYP3A5 . As a pharmaceutical impurity standard (Diltiazem Hydrochloride Impurity D per EP) and a critical analytical reference material, it is essential for the development and validation of bioanalytical methods for quantifying diltiazem and its metabolites in plasma [1].

Pharmaceutical QC EP Impurity D reference standard for diltiazem impurity profiling and ANDA method validation

Metabolism & DDI Research Major CYP3A4-derived metabolite; probe for time-dependent inactivation and PBPK modeling studies

Benzothiazepine SAR Intermediate calcium channel binding affinity supports structure-activity relationship and allosteric modulation research

• [1] Dasandi B, Shah S, Shivprakash. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study. J Chromatogr B Analyt Technol Biomed Life Sci. 2009;877(8-9):791-8. View Source

Why N-Desmethyl Diltiazem HCl Cannot Be Substituted

N-Desmethyl Diltiazem exhibits a unique pharmacological profile that is distinct from both its parent compound, diltiazem, and other major metabolites such as desacetyl diltiazem [1]. Specifically, it demonstrates greater potency as an inhibitor of cytochrome P450 3A enzymes compared to diltiazem itself [2]. Furthermore, its binding affinity for the calcium channel receptor and its pharmacokinetic disposition, including its half-life, differ significantly from those of desacetyl diltiazem and other analogs [3][4]. These quantitative differences in enzyme inhibition, receptor binding, and pharmacokinetics mean that substituting N-Desmethyl Diltiazem with another diltiazem-related compound or a different calcium channel blocker would lead to non-equivalent experimental outcomes and invalidate quantitative analytical methods that rely on this specific metabolite as a reference standard.

CYP3A4 Inhibition Mechanism Mismatch

N-Desmethyl diltiazem acts as a time-dependent inactivator; related metabolites like N,N-didesmethyl diltiazem are only reversible inhibitors, which can alter DDI interpretation.

Binding Affinity and Duration Divergence

Calcium channel binding rank and duration of vasodilator effect differ across desacetyl and di-demethylated congeners; endpoint response may not transfer directly.

Systemic Exposure Cannot Be Extrapolated

MA shows substantially higher plasma exposure than desacetyl diltiazem; PK profiling methods require metabolite-specific validation rather than cross-metabolite assumption.

• [1] Schoemaker H, Hicks PE, Langer SZ. Calcium channel receptor binding studies for diltiazem and its major metabolites: functional correlation to inhibition of portal vein myogenic activity. J Cardiovasc Pharmacol. 1987 Feb;9(2):173-80. View Source
• [2] Murray M, Butler AM. Enhanced inhibition of microsomal cytochrome P450 3A2 in rat liver during diltiazem biotransformation. J Pharmacol Exp Ther. 1996 Dec;279(3):1447-52. View Source
• [3] Höglund P, Nilsson LG. Pharmacokinetics of diltiazem and its metabolites after repeated single dosing in healthy volunteers. Ther Drug Monit. 1989 Sep;11(5):551-7. View Source
• [4] Novales-Li P, Sun XP, Takeuchi H. Comparative study of d-diltiazem and its analogues as calcium antagonists in snail neurones. Eur J Pharmacol. 1990 Mar 20;178(2):161-70. View Source

Quantitative Comparison: N-Desmethyl Diltiazem HCl vs. Key Comparators

Calcium Channel Receptor Binding Affinity

In an in vitro study using rat hepatic microsomes, the N-demethylated metabolite of diltiazem (N-Desmethyl Diltiazem) was found to be a more potent competitive inhibitor of CYP3A2-dependent testosterone 6β-hydroxylation than diltiazem itself [1].

Binding Affinity Rank

Head-to-head

MA pIC50 6.49 (IC50 ≈ 324 nM) vs. diltiazem 6.87 and M1 6.72

Intermediate affinity supports SAR and mechanistic study context.

Rat cortex homogenates; rank order context.

Evidence Dimension	CYP3A2 Inhibition Potency
Target Compound Data	Competitive inhibitor; Ki/Km ratio for CYP3A2 ~4-fold lower than for CYP2C11 and ~100-fold lower than for CYP2A1
Comparator Or Baseline	Diltiazem (DTZ) - less potent competitive inhibitor
Quantified Difference	N-Desmethyl Diltiazem > Diltiazem in inhibitory potency
Conditions	Rat hepatic microsomes; testosterone 6β-hydroxylation assay

Why This Matters

This indicates N-Desmethyl Diltiazem has a distinct and potentially more significant role in drug-drug interactions than the parent drug, making it essential for studies on CYP3A-mediated metabolism.

• [1] Murray M, Butler AM. Enhanced inhibition of microsomal cytochrome P450 3A2 in rat liver during diltiazem biotransformation. J Pharmacol Exp Ther. 1996 Dec;279(3):1447-52. View Source

CYP3A4 Time-Dependent Inactivation Potency

In competitive binding assays using [3H]diltiazem on rat cerebral cortex membranes, N-Desmethyl Diltiazem (MA) exhibited a pIC50 value of 6.49, which is lower than that of diltiazem (6.87) but higher than several other metabolites [1].

TDI Potency

Head-to-head

MA kinact ~4-fold higher than diltiazem; MD shows no inactivation.

Key contributor to CYP3A4 loss; PBPK model inclusion context.

Human liver microsomes; protein-dependent context.

Evidence Dimension	Calcium Channel Receptor Binding Affinity (pIC50)
Target Compound Data	pIC50 = 6.49
Comparator Or Baseline	Diltiazem (pIC50 = 6.87); Desacetyl Diltiazem/M1 (pIC50 = 6.72); M2 (pIC50 = 6.03); M4 (pIC50 = 5.51); M6 (pIC50 = 5.33)
Quantified Difference	N-Desmethyl Diltiazem is 2.4-fold less potent than diltiazem but 2.9-fold more potent than M4
Conditions	Rat cerebral cortex membranes; [3H]diltiazem binding assay at 37°C

Why This Matters

This quantifies the specific contribution of the N-desmethyl group to calcium channel binding, demonstrating it is not interchangeable with diltiazem or other metabolites in functional studies.

• [1] Schoemaker H, Hicks PE, Langer SZ. Calcium channel receptor binding studies for diltiazem and its major metabolites: functional correlation to inhibition of portal vein myogenic activity. J Cardiovasc Pharmacol. 1987 Feb;9(2):173-80. View Source

CYP3A4 Competitive Reversible Inhibition

In a crossover study of 10 healthy volunteers given single oral doses of 60 mg and 120 mg diltiazem, the terminal half-life of the metabolite N-demethyldiltiazem (MA) was found to be similar to or slightly longer than that of diltiazem, while desacetyl diltiazem (M1) had a significantly longer half-life [1].

Reversible Inhibition Ki

Head-to-head

MA Ki = 2.7 µM vs. MD Ki = 0.2 µM (13.5-fold difference).

Mechanism selection context; irreversible vs. reversible profiles diverge.

Testosterone 6β-hydroxylation assay.

Evidence Dimension	Terminal Elimination Half-Life (t½)
Target Compound Data	N-Demethyldiltiazem (MA) half-life similar to or slightly longer than diltiazem
Comparator Or Baseline	Diltiazem t½ = 5.68 ± 2.62 h (60 mg) and 5.5 ± 2.22 h (120 mg); Desacetyl Diltiazem (M1) t½ = 9.80 ± 5.27 h and 10.43 ± 5.38 h
Quantified Difference	M1 t½ is approximately 1.7-1.9 times longer than diltiazem t½
Conditions	Healthy volunteers (n=10); single oral doses of 60 mg and 120 mg diltiazem

Why This Matters

This pharmacokinetic distinction is crucial for designing bioequivalence studies and interpreting plasma concentration-time profiles, as the two major metabolites exhibit markedly different elimination kinetics.

• [1] Höglund P, Nilsson LG. Pharmacokinetics of diltiazem and its metabolites after repeated single dosing in healthy volunteers. Ther Drug Monit. 1989 Sep;11(5):551-7. View Source

Coronary Vasodilating Activity and Duration

A validated UPLC-MS/MS method was developed for the simultaneous determination of diltiazem, N-desmethyldiltiazem (DMeD), and O-desacetyldiltiazem (DAcD) in human plasma, demonstrating a lower limit of quantification (LLOQ) of 0.24 ng/mL for the metabolites [1].

Vasodilation Rank & Duration

Direct comparison

Rank: diltiazem > M1 > MA > M2 > M4 > M6. MA exhibits longer duration than desacetyl metabolites.

Intermediate potency with prolonged duration; in vivo model context.

Anesthetized dog model; ordinal ranking context.

Evidence Dimension	Lower Limit of Quantification (LLOQ) in Human Plasma
Target Compound Data	LLOQ = 0.24 ng/mL for N-desmethyldiltiazem (DMeD)
Comparator Or Baseline	Diltiazem (DLTZ) LLOQ = 0.48 ng/mL; Desacetyl Diltiazem (DAcD) LLOQ = 0.24 ng/mL
Quantified Difference	Metabolites have a 2-fold lower LLOQ than the parent drug
Conditions	Human plasma; UPLC-MS/MS with electrospray ionization; linear range 0.24-320.1 ng/mL for DMeD

Why This Matters

This validated method provides the quantitative framework for using N-Desmethyl Diltiazem Hydrochloride as a certified reference standard in bioequivalence and pharmacokinetic studies, ensuring regulatory compliance.

• [1] Dasandi B, Shah S, Shivprakash. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study. J Chromatogr B Analyt Technol Biomed Life Sci. 2009;877(8-9):791-8. View Source

Systemic Exposure and Pharmacokinetic Dominance

A study in 41 healthy Chinese subjects found that the pharmacokinetics of N-desmethyl diltiazem were not significantly affected by the CYP2D6*10 allele, whereas the systemic exposure of desacetyl diltiazem was 2-fold higher in CYP2D6*10/*10 genotype carriers compared to *1/*10 or *1/*1 carriers [1].

Plasma Exposure Ratio

Cross-study

MA/diltiazem AUC ratio ~0.45–0.48, ~3-fold higher than M1/diltiazem (0.15–0.16).

Primary metabolite for bioanalytical method validation.

Healthy volunteers, n=10; exposure-model context.

Evidence Dimension	Impact of CYP2D6*10 Genotype on Systemic Exposure (AUC)
Target Compound Data	No significant change in AUC across CYP2D6*10 genotypes
Comparator Or Baseline	Desacetyl Diltiazem AUC: *1/*1 = 398.2 ± 162.9; *1/*10 = 371.0 ± 69.2; *10/*10 = 726.2 ± 468.1 (p<0.05)
Quantified Difference	2-fold higher desacetyl diltiazem exposure in *10/*10 genotype
Conditions	41 healthy Chinese subjects; single 300 mg oral dose of diltiazem hydrochloride

Why This Matters

This differential pharmacogenetic sensitivity means N-Desmethyl Diltiazem is a more reliable and predictable analyte in populations with CYP2D6 polymorphisms, making it a preferred biomarker for certain clinical and pharmacokinetic studies.

• [1] Zheng T, Su CH, Zhao J, Zhang XJ, Zhang TY, Zhang LR, Kan QC, Zhang SJ. Effects of CYP3A5 and CYP2D6 genetic polymorphism on the pharmacokinetics of diltiazem and its metabolites in Chinese subjects. Pharmazie. 2013 Apr;68(4):257-60. View Source

N-Desmethyl Diltiazem HCl: Procurement and Application Scenarios

CYP3A4 Time-Dependent Inactivation and DDI Prediction

N-Desmethyl Diltiazem Hydrochloride serves as a critical reference standard for developing and validating LC-MS/MS methods to quantify diltiazem and its metabolites in biological matrices [1]. Its well-characterized analytical properties, including a validated LLOQ of 0.24 ng/mL in human plasma, enable precise and accurate bioequivalence studies required for generic drug approvals.

Bioequivalence Analytical Method Development and Validation

Given its demonstrated potency as a CYP3A inhibitor, exceeding that of the parent drug diltiazem [2], N-Desmethyl Diltiazem Hydrochloride is a valuable tool compound for investigating mechanisms of CYP3A-mediated drug-drug interactions. It can be used in hepatic microsome or hepatocyte assays to assess the potential for metabolic inhibition by diltiazem and its metabolites.

Calcium Channel Pharmacology SAR Studies

The finding that N-desmethyl diltiazem's pharmacokinetics are insensitive to common CYP2D6 polymorphisms, while those of desacetyl diltiazem are significantly affected, makes it a key analyte in pharmacogenetic studies [3]. Researchers can use this compound to isolate and study the CYP3A-mediated metabolic pathway of diltiazem without the confounding influence of CYP2D6 genetic variation.

Pharmaceutical Impurity Profiling and ANDA QC

As a designated impurity (Diltiazem Hydrochloride Impurity D per EP), N-Desmethyl Diltiazem Hydrochloride is an essential reference material for pharmaceutical manufacturers to monitor and control impurity levels in diltiazem drug substance and finished products, ensuring compliance with pharmacopoeial monographs.

Application

Selection Property

Validation Focus

CYP3A4 TDI & DDI Modeling

Time-dependent inactivation potency profile

PBPK model incorporation & interaction prediction

Bioanalytical LC-MS/MS Method Validation

Primary metabolite abundance in plasma

Method specificity for MA vs. other metabolites

Benzothiazepine SAR Studies

Intermediate binding affinity rank

Allosteric modulation of calcium channel binding

Pharmaceutical Impurity Profiling (QC/ANDA)

EP Impurity D certification & purity

HPLC identity & quantification per EP monograph

• [1] Dasandi B, Shah S, Shivprakash. Development and validation of a high throughput and robust LC-MS/MS with electrospray ionization method for simultaneous quantitation of diltiazem and its two metabolites in human plasma: Application to a bioequivalence study. J Chromatogr B Analyt Technol Biomed Life Sci. 2009;877(8-9):791-8. View Source
• [2] Murray M, Butler AM. Enhanced inhibition of microsomal cytochrome P450 3A2 in rat liver during diltiazem biotransformation. J Pharmacol Exp Ther. 1996 Dec;279(3):1447-52. View Source
• [3] Zheng T, Su CH, Zhao J, Zhang XJ, Zhang TY, Zhang LR, Kan QC, Zhang SJ. Effects of CYP3A5 and CYP2D6 genetic polymorphism on the pharmacokinetics of diltiazem and its metabolites in Chinese subjects. Pharmazie. 2013 Apr;68(4):257-60. View Source